Phenylphosphines and derivatives
Phenylphosphines and their derivatives are a class of organic compounds characterized by the presence of a phenyl group (-C6H5) attached to a phosphorus atom. These molecules play significant roles in various applications, particularly in synthetic chemistry due to their unique reactivity and stability.
Phenylphosphines can be broadly classified into primary (R1-R2-PC6H4), secondary (R3-PC6H4), and tertiary (C6H5-P(R4)2) types, where R groups are alkyl or aryl substituents. They serve as important ligands in coordination chemistry, acting as donor atoms to form complexes with transition metals, contributing to the development of homogeneous catalysts for polymerization reactions and hydrogenation processes.
Additionally, derivatives such as phenylphosphine oxides (P(O)(R)C6H4), phosphoramides (N(R1)P(C6H5)), and phosphoramide methyl esters are also widely used in pharmaceuticals, agrochemicals, and fine chemicals due to their distinct functional groups. These compounds often exhibit enhanced reactivity or improved solubility properties compared to their parent phenylphosphines.
In summary, phenylphosphines and derivatives are versatile building blocks with diverse applications in the field of organic synthesis and materials science.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
![]() |
(1-ethoxycarbonylethylethylidene)triphenylphosporane | 5717-37-3 | C23H23O2P |
![]() |
(3-Ethoxycarbonyl-2-methylallyl)triphenylphosphonium Bromide | 29310-37-0 | C25H26O2P+.Br- |
![]() |
1,8-Bis(diphenylphosphinyl)naphthalene | 316808-41-0 | C34H26O2P2 |
![]() |
4-(Diphenylphosphino)benzoic acid | 2129-31-9 | C19H15O2P |
![]() |
methyltriphenylphosphanium fluoride | 36357-75-2 | C19H18P+.F- |
![]() |
(R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-amine | 216369-04-9 | C22H24NP |
![]() |
3-Methyl-1-phenyl-2-phospholine 1-Oxide | 707-61-9 | C11H13OP |
![]() |
(4-Bromophenyl)diphenylphosphine oxide | 5525-40-6 | C18H14BrOP |
![]() |
3-Chloro-4-[(triphenyl-lambda5-phosphanylidene)amino]benzaldehyde | 24611-20-9 | C25H19ClNOP |
![]() |
(4-Fluorophenylmethyl)triphenylphosphonium Chloride | 3462-95-1 | C25H21ClFP |
Related Literature
-
Peter Comba,Bodo Martin,Avik Sanyal,Holger Stephan Dalton Trans., 2013,42, 11066-11073
-
Zongke He,Hui Niu,Nan Zheng,Shuhui Liu,Yang Li Polym. Chem., 2019,10, 4789-4800
-
Oluwasegun Emmanuel Olaoye,Olayinka Oyetunji,Banothile C. E. Makhubela,Gopendra Kumar RSC Sustain., 2023,1, 1814-1825
-
4. Back cover
-
Sharad Sarak,Taresh P. Khobragade,Hyunwoo Jeon,Amol D. Pagar,Pritam Giri,Somin Lee,Hyungdon Yun Green Chem., 2021,23, 9447-9453
-
Mengya Li,Rachel Carter,Landon Oakes,Anna Douglas,Nitin Muralidharan J. Mater. Chem. A, 2017,5, 5266-5272
-
Lei He,Chenfeng Liang,Yani Ouyang,Lin Li,Yirui Guo,Pengfei Zhang,Wanmei Li Org. Biomol. Chem., 2022,20, 790-795
Recommended suppliers
-
Suzhou Genelee Bio-Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
河南东延药业有限公司Factory Trade Brand reagentsCompany nature: Private enterprises
-
Nanjing jingzhu bio-technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Jinan Hanyu Chemical Co.,Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Handan Zechi Trading Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
Recommended products
-
Semaglutide Cas No: 910463-68-2
-
Tirzepatide Cas No: 2023788-19-2
-
Crisaborole Cas No: 906673-24-3
-
Cabozantinib S-malate Cas No: 1140909-48-3
-
Bucladesine sodium Cas No: 16980-89-5